Sulfide

• IUPAC Name: sulfide
• InChI: InChI=1S/S/q-2
• InChI Key: UCKMPCXJQFINFW-UHFFFAOYSA-N
• Canonical SMILES: [S-2]
• Molecular Formula: S-2
• DSSTOX Substance ID: DTXSID20872928
• Molecular Weight: 32.07 g/mol
• Physical Description: Solid
• CAS No.: 18496-25-8
• Melting Point: 112 °C

Description

The sulfide ion is an inorganic anion of sulfur with the chemical formula S²⁻. It is a negatively charged ion formed when sulfur gains two electrons. This compound ions are commonly found in various compounds, both inorganic and organic, and play a significant role in many chemical and biological processes. They are known for their characteristic rotten-egg odor, which is due to the presence of hydrogen this compound (H₂S) in aqueous solutions .

Preparation Methods

Synthetic Routes and Reaction Conditions

• Direct Combination of Elements: : Sulfides can be prepared by the direct combination of sulfur with metals. For example: [ \text{Fe (s) + S (s) → FeS (s)} ]

• Reduction of Sulfates: : Sulfides can also be produced by reducing sulfates with carbon. For example: [ \text{MgSO₄ (s) + 4C (s) → MgS (s) + 4CO (g)} ]

• Precipitation from Aqueous Solutions: : Sulfides can be precipitated from acidic aqueous solutions by hydrogen sulfide (H₂S) or from basic solutions by ammonium this compound ((NH₄)₂S). For example: [ \text{M²⁺ + H₂S (g) → MS (s) + 2H⁺ (aq)} ]

Industrial Production Methods

In industrial settings, sulfides are often produced by the direct reaction of sulfur with metals at high temperatures. Another method involves the reduction of metal sulfates using carbon or other reducing agents. These methods are widely used in the production of metal sulfides for various applications .

Chemical Reactions Analysis

Types of Reactions

• Oxidation: : Sulfide ions can be oxidized to form elemental sulfur, polysulfides, sulfite, or sulfate, depending on the conditions. For example: [ \text{S²⁻ + 2H⁺ → H₂S} ] [ \text{S²⁻ + O₂ → SO₄²⁻} ]

• Reduction: : Sulfides can be reduced to form hydrogen this compound (H₂S) in the presence of acids. For example: [ \text{S²⁻ + 2H⁺ → H₂S} ]

• Substitution: : Sulfides can undergo substitution reactions with halogens to form sulfur and metal halides. For example: [ \text{8MgS + 8I₂ → S₈ + 8MgI₂} ]

Common Reagents and Conditions

Oxidizing Agents: Oxygen, nitric acid.

Reducing Agents: Hydrogen, carbon.

Acids: Hydrochloric acid, sulfuric acid.

Bases: Sodium hydroxide, ammonium hydroxide.

Major Products

• Elemental Sulfur (S₈)
• Hydrogen this compound (H₂S)
• Metal Sulfides (e.g., FeS, MgS)
• Sulfates (SO₄²⁻)

Scientific Research Applications

Chemistry

Sulfide ions are used in various chemical reactions and processes, including the synthesis of metal sulfides, which are important in materials science and catalysis. They are also used in qualitative inorganic analysis to precipitate metal ions from solutions .

Biology

In biological systems, this compound ions play a role in the metabolism of sulfur-containing amino acids and are involved in the biogeochemical cycling of sulfur. Hydrogen this compound, a related compound, acts as a signaling molecule in various physiological processes .

Medicine

Hydrogen this compound has been studied for its potential therapeutic effects, including its role as a vasodilator and its ability to modulate inflammation and oxidative stress. This compound ions are also used in the formulation of certain pharmaceuticals .

Industry

This compound ions are used in the production of various industrial chemicals, including sulfuric acid and metal sulfides. They are also used in the vulcanization of rubber and in the treatment of wastewater to remove heavy metals .

Mechanism of Action

The sulfide ion exerts its effects primarily through its ability to donate electrons and form bonds with metals. In biological systems, hydrogen this compound can diffuse between blood and tissues, where it interacts with various molecular targets, including enzymes and ion channels. It can inhibit certain cardiac ionic currents and modulate the activity of signaling pathways involved in inflammation and oxidative stress .

Comparison with Similar Compounds

Similar Compounds

• Sulfite Ion (SO₃²⁻) : Sulfite ions have a similar negative charge but contain oxygen atoms. They are used as preservatives and antioxidants.
• Thiosulfate Ion (S₂O₃²⁻) : Thiosulfate ions contain both sulfur and oxygen atoms and are used in photographic fixing and gold extraction.
• Sulfate Ion (SO₄²⁻) : Sulfate ions are fully oxidized forms of sulfur and are commonly found in nature as salts.

Uniqueness

The sulfide ion is unique in its ability to form strong bonds with metals, leading to the formation of various metal sulfides with distinct properties. Its role in biological systems as a signaling molecule and its involvement in the biogeochemical cycling of sulfur also set it apart from other sulfur-containing ions .